Cas no 141079-00-7 (4H-1,2,4-Triazole,3-(4-methoxyphenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-)

• Product Name: 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-
• CAS No: 141079-00-7
• MF: C₂₄H₂₃N₃O₂
• MW: 385.458325624466
• CID: 209286
• PubChem ID: 3072154
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(4-methoxyphenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(4-methoxyphenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-
• 3-(4-methoxyphenyl)-5-[(4-methylphenoxy)methyl]-4-(4-methylphenyl)-1,2,4-triazole
• BRN 5456964
• 3-(4-Methoxyphenyl)-4-(p-tolyl)-5-((p-tolyloxy)methyl)-4H-1,2,4-triazole
• 3-(4-Methoxyphenyl)-5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-4H-1,2,4-triazole
• DTXSID00161549
• 4H-1,2,4-Triazole, 3-(4-methoxyphenyl)-5-((4-methylphenoxy)methyl)-4-(4-methylphenyl)-
• 141079-00-7

• Inchi： 1S/C24H23N3O2/c1-17-4-10-20(11-5-17)27-23(16-29-22-12-6-18(2)7-13-22)25-26-24(27)19-8-14-21(28-3)15-9-19/h4-15H,16H2,1-3H3
• InChI Key： DYLXPNPSPONDCG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)CC1=NN=C(C2C=CC(=CC=2)OC)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 385.17919
• Monoisotopic Mass: 385.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 591.9°Cat760mmHg
• Flash Point: 311.8°C
• Refractive Index: 1.603
• PSA: 49.17